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Compound of Interest

Compound Name: 3-Butenal, 2-oxo-

Cat. No.: B3048451

Disclaimer: Direct experimental data on vinyl glyoxal is scarce in publicly available literature.
The following guide is based on the known properties of structurally related compounds,
namely glyoxal, methylglyoxal, and acrolein (an a,3-unsaturated aldehyde). The information
provided should be considered as an educated inference and a starting point for experimental
investigation.

Introduction to Vinyl Glyoxal

Vinyl glyoxal (systematic name: but-1-ene-3,4-dione) is a dicarbonyl compound containing both
a vinyl group and a glyoxal moiety. This unique combination of functional groups suggests a
high degree of reactivity and specific solubility characteristics. As an a,3-unsaturated dicarbonyl
compound, it is expected to be a potent electrophile, susceptible to nucleophilic attack at both
the carbonyl carbons and the 3-carbon of the vinyl group. Its properties are of interest to
researchers in atmospheric chemistry, toxicology, and synthetic organic chemistry.

Physicochemical Properties

The physicochemical properties of vinyl glyoxal can be inferred from its constituent functional
groups. The presence of two polar carbonyl groups suggests significant water solubility, while
the nonpolar vinyl group may confer some solubility in organic solvents.

Table 1: Inferred Physicochemical Properties of Vinyl Glyoxal and Related Compounds
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Vinyl Glyoxal .
Property Glyoxal Methylglyoxal Acrolein
(Inferred)
Molecular
C4H402 C2H202 C3H402 C3H40
Formula
Molecular Weight  84.07 g/mol 58.04 g/mol 72.06 g/mol 56.06 g/mol
) o Clear yellow,
Likely a colorless  Yellow liquid, ) ) Colorless to
Appearance o slightly viscous o
to yellow liquid green vapor[1] o yellow liquid[4][5]
liquid[2][3]
Estimated to be
higher than
N ) acrolein due to
Boiling Point ] 51 °CJ[1] 72 °CJ[6] 53 °C[7]
increased
molecular weight
and polarity
N/A (likely
Melting Point unstable at low 15 °C[1] -16 °C[6] -88 °C[7]
temperatures)
- Expected to be >10 g/100 mL at
Water Solubility Soluble[1] 208 g/kg at 20°C

high

17°C[2][3]

LogP

Estimated to be
<0

-1.14 (estimated)

-1.28 (estimated)

-0.01[4]

Solubility Profile

Based on the principle of "like dissolves like," the polarity of vinyl glyoxal will govern its
solubility.[8][9]

Aqueous Solubility

The two carbonyl groups in vinyl glyoxal are expected to form hydrogen bonds with water
molecules, leading to high aqueous solubility.[6] Like glyoxal and methylglyoxal, it is anticipated
to exist in equilibrium with its hydrated forms (mono- and dihydrate) in aqueous solutions.[1][2]
[10]
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Organic Solvent Solubility

Vinyl glyoxal is expected to be soluble in polar organic solvents such as ethanol, methanol, and
acetonitrile.[6][11] Its solubility in nonpolar solvents like hexane is likely to be limited.

Table 2: Inferred Solubility of Vinyl Glyoxal

Solvent Predicted Solubility Rationale

Formation of hydrogen bonds

Water High
and hydrates.[1][6]

Polar protic solvent, capable of

Ethanol High )

hydrogen bonding.

) Polar protic solvent, capable of

Methanol High ]

hydrogen bonding.
Acetonitrile Moderate to High Polar aprotic solvent.
Acetone Moderate to High Polar aprotic solvent.
Dichloromethane Moderate Moderately polar solvent.
Hexane Low Nonpolar solvent.

Stability Profile

Vinyl glyoxal is predicted to be a highly reactive and unstable molecule. Its stability will be
influenced by factors such as pH, temperature, light, and the presence of other chemical
species.

pH-Dependent Stability

The stability of vinyl glyoxal is expected to be highly dependent on pH. In aqueous solutions,
aldehydes can undergo various reactions that are catalyzed by acids or bases.[2]

» Acidic Conditions (pH < 4): Reasonably stable, though hydration of the carbonyl groups will

occur.
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o Neutral to Mildly Acidic Conditions (pH 4-7): Susceptible to hydration and potentially
polymerization.

» Alkaline Conditions (pH > 7): Highly unstable. Expected to undergo rapid polymerization,
aldol-type condensation reactions, and potentially Cannizzaro-type reactions.[12]

Thermal and Photochemical Stability

Exposure to heat and light is expected to promote the polymerization of vinyl glyoxal, similar to
acrolein.[5] The vinyl group makes it susceptible to free-radical polymerization. For
stabilization, inhibitors such as hydroquinone are often used for related compounds like
acrolein.[13][14]

Reactivity and Degradation Pathways

Vinyl glyoxal, as an a,-unsaturated dicarbonyl compound, has multiple reactive sites.

Hydration and Oligomerization: In aqueous solutions, the carbonyl groups will likely hydrate
to form gem-diols, which can then oligomerize.[1]

e Michael Addition: The (3-carbon of the vinyl group is electrophilic and susceptible to
conjugate addition (Michael addition) by nucleophiles such as thiols (e.g., glutathione in a
biological context).

» Aldol Condensation: In the presence of a base, the a-protons may be abstracted, leading to
the formation of an enolate that can participate in aldol-type condensation reactions.[12]

e Diels-Alder Reactions: The conjugated system can act as a dienophile in Diels-Alder
reactions.[7]

Experimental Protocols

The following are detailed methodologies for key experiments to determine the solubility and
stability of vinyl glyoxal.

Determination of Aqueous Solubility (Shake-Flask
Method)
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Objective: To quantitatively determine the solubility of vinyl glyoxal in water.
Materials:

 Vinyl glyoxal

» Deionized water

e 20 mL screw-cap vials

o Orbital shaker with temperature control

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a UV detector
e Syringes and 0.22 pum syringe filters

Procedure:

e Add an excess amount of vinyl glyoxal to a series of vials containing a known volume of
deionized water.

 Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g.,
25 °C).

o Equilibrate the samples for 24 hours to ensure saturation.

 After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow for phase
separation.

o Carefully withdraw an aliquot of the aqueous supernatant using a syringe and immediately
filter it through a 0.22 pm syringe filter into a clean vial.

¢ Dilute the filtered solution with a known volume of deionized water.

e Analyze the diluted solution by HPLC-UV to determine the concentration of vinyl glyoxal. A
pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH) may be necessary for
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sensitive detection.[15]

o Calculate the original concentration in the saturated solution to determine the aqueous
solubility.

Assessment of pH-Dependent Stability

Objective: To evaluate the stability of vinyl glyoxal at different pH values over time.

Materials:

Vinyl glyoxal stock solution

Buffer solutions (pH 4, 7, and 9)

Constant temperature incubator or water bath

HPLC-UV system

Autosampler vials

Procedure:

Prepare a dilute solution of vinyl glyoxal in each of the buffer solutions (pH 4, 7, and 9).
o Dispense aliquots of each solution into separate autosampler vials.
e Place the vials in a constant temperature incubator (e.g., 25 °C).

o At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove a vial from each pH series and
immediately analyze its contents by HPLC-UV to quantify the remaining vinyl glyoxal.

» Plot the concentration of vinyl glyoxal as a function of time for each pH.

o Determine the degradation rate constant and half-life at each pH by fitting the data to an
appropriate kinetic model (e.g., first-order decay).

Visualizations

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6630274/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways and Reactivity

Caption: Inferred reactivity pathways of vinyl glyoxal.

Experimental Workflow for Solubility Determination

Caption: Workflow for aqueous solubility determination.

Experimental Workflow for Stability Assessment

Caption: Workflow for pH-dependent stability assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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